Cas no 85165-49-7 (Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-)
85165-49-7 structure
Product Name:Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
CAS No:85165-49-7
MF:C11H20OS
MW:200.340902328491
CID:726909
Update Time:2024-01-31
Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
- 5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
- 5-methyl-2-[1-methyl-1-(methylthio)ethyl]cyclohexan-1-one
- 5-Methyl-2-[1-methyl-1-(methylthio)ethyl]cyclohexanone
- 8-(Methylthio)-p-menthane-3-one
- Einecs 285-906-6
- Cyclohexanone, 5-methyl-2-[1-methyl-1-(methylthio)ethyl]-
-
- Inchi: 1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3
- InChI Key: HJFSNLWDUINFTB-UHFFFAOYSA-N
- SMILES: C1(=O)CC(C)CCC1C(C)(SC)C
Computed Properties
- Exact Mass: 200.123486
- Monoisotopic Mass: 200.123486
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4
Experimental Properties
- Density: 0.986
- Boiling Point: 283.7°C at 760 mmHg
- Flash Point: 125.8°C
- Refractive Index: 1.489
Cyclohexanone,5-methyl-2-[1-methyl-1-(methylthio)ethyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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